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Compound of Interest

Compound Name: 4-(2-Hydroxyethyl)cyclohexanol

CAS No.: 74058-21-2

Cat. No.: B1590616 Get Quote

4-(2-Hydroxyethyl)cyclohexanol (CAS 74058-21-2) is a bifunctional aliphatic diol that serves

as a critical building block in medicinal chemistry and advanced materials science. Unlike

simple glycols, this molecule features a rigid cyclohexane core separating a secondary

hydroxyl group (ring-bound) from a primary hydroxyl group (tethered via an ethyl chain).

This unique architecture offers two distinct advantages for researchers:

Orthogonal Reactivity: The steric and electronic differentiation between the primary (

) and secondary (

) alcohols allows for selective functionalization without the need for complex protection-
deprotection sequences.

Conformational Rigidity: The cyclohexane ring provides a defined spatial arrangement

(cis/trans isomerism), making it an ideal "spacer" or "linker" in fragment-based drug

discovery (FBDD) and proteolysis-targeting chimeras (PROTACs).

Chemical Architecture & Properties
Physicochemical Profile
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Property Value / Description

CAS Number 74058-21-2

IUPAC Name 4-(2-Hydroxyethyl)cyclohexan-1-ol

Molecular Formula

Molecular Weight 144.21 g/mol

Appearance Colorless to pale yellow viscous liquid

Boiling Point 175 °C at 20 mmHg

Solubility
Soluble in water, alcohols, DMSO; Amphiphilic

nature

Refractive Index

Stereochemical Complexity (Cis vs. Trans)
Commercially available 74058-21-2 is typically a mixture of cis and trans isomers.

Understanding this stereochemistry is vital for structure-activity relationship (SAR) studies.

Trans-Isomer: The substituents (hydroxyl and hydroxyethyl) are in a 1,4-diequatorial

arrangement (thermodynamically favored). This provides a linear, extended geometry, ideal

for rigid linkers.

Cis-Isomer: One substituent is axial and the other equatorial. This introduces a "kink" in the

molecular geometry, which can be exploited to induce turns in peptide mimetics or polymer

chains.

Synthetic Pathways & Production
The industrial and laboratory synthesis primarily relies on the catalytic hydrogenation of

aromatic precursors. This process converts the planar phenyl ring into a saturated cyclohexane

ring.

Primary Route: Hydrogenation of Tyrosol
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The most direct route involves the high-pressure hydrogenation of 4-(2-hydroxyethyl)phenol

(Tyrosol).

Catalyst: Ruthenium on Carbon (Ru/C) or Rhodium on Alumina (Rh/Al

O

).

Conditions: 50–100 bar H

, 80–120 °C.

Mechanism: Heterogeneous catalysis facilitates the syn-addition of hydrogen across the

aromatic system.

Synthetic Workflow Diagram
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Figure 1: Catalytic hydrogenation pathway transforming the aromatic phenol into the saturated

cyclohexanol scaffold.

Reactivity & Functionalization Strategies
The power of CAS 74058-21-2 lies in the ability to differentiate its two hydroxyl groups. The

primary alcohol is sterically accessible and more nucleophilic, while the secondary alcohol is

sterically hindered by the ring environment.

Selective Functionalization Protocol
Scenario: You need to attach a drug payload to the primary alcohol while keeping the ring

hydroxyl free for solubility or hydrogen bonding.

Selective Acylation/Silylation:
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Reagent: 1.05 eq. TBDMS-Cl, Imidazole, DCM, 0 °C.

Outcome: The primary alcohol reacts >95% selectively due to lower steric hindrance. The

secondary alcohol remains untouched.

Validation:

H NMR will show a shift in the triplet signal of the

protons (approx 3.6 ppm) upon protection.

Oxidation Logic:

Reagent: TEMPO/NaOCl (Anelli Oxidation).

Outcome: Selective oxidation of the primary alcohol to the carboxylic acid (via aldehyde),

creating 4-hydroxycyclohexaneacetic acid. This transforms the linker into a

heterobifunctional scaffold (Alcohol + Acid).

Reactivity Logic Diagram
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Figure 2: Orthogonal reactivity map highlighting the kinetic preference of the primary alcohol

over the secondary ring alcohol.
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Applications in Drug Development & Materials
Medicinal Chemistry: The "Bioisostere" Advantage
In modern drug design, replacing a phenyl ring with a saturated cyclohexane ring (saturation)

often improves physicochemical properties:

Solubility: The breakdown of planarity and the increase in

character (Fraction

) significantly enhances aqueous solubility.

Metabolic Stability: The cyclohexane ring is generally less prone to oxidative metabolism by

CYP450 enzymes compared to electron-rich phenyl rings.

Linker Chemistry: Used in PROTACs to link an E3 ligase ligand to a target protein ligand.

The rigid cyclohexane core prevents the "collapse" of the linker, maintaining the necessary

distance for ternary complex formation.

Polymer Science
Hyperbranched Polymers: Used as an

-type monomer intermediate (after modifying one group) for synthesizing hyperbranched
polyesters.

Polyurethanes: Acts as a chain extender that introduces moisture resistance and mechanical

toughness due to the cycloaliphatic ring.

Handling, Stability, and Safety (SDS Summary)
Signal Word: Warning
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Hazard Class Statement Precaution

Acute Toxicity (Oral) H302: Harmful if swallowed
Wash hands thoroughly after

handling.

Skin Irritation H315: Causes skin irritation
Wear protective gloves (Nitrile

rubber).

Eye Irritation
H319: Causes serious eye

irritation

Wear eye protection/face

shield.[1]

Storage:

Store at room temperature (15–25 °C).

Hygroscopic: Keep container tightly closed under inert gas (Argon/Nitrogen) if high purity is

required for anhydrous reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1590616#4-2-hydroxyethyl-cyclohexanol-cas-74058-
21-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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